1-benzyl-3-(benzyloxy)-N-(2-ethylphenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-benzyl-N-(2-ethylphenyl)-3-phenylmethoxypyrazole-4-carboxamide
• InChI: InChI=1S/C26H25N3O2/c1-2-22-15-9-10-16-24(22)27-25(30)23-18-29(17-20-11-5-3-6-12-20)28-26(23)31-19-21-13-7-4-8-14-21/h3-16,18H,2,17,19H2,1H3,(H,27,30)
• InChI Key: LPXZTSAGCQBRLL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CN(N=C2OCC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C26H25N3O2
• Molecular Weight: 411.5 g/mol

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized, including the starting materials, reaction conditions, and the steps involved in the process.

Molecular Structure Analysis

This analysis would involve determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes, including its reactivity and the conditions under which it reacts.

Physical And Chemical Properties Analysis

This would involve determining properties such as melting point, boiling point, solubility, density, and various spectroscopic properties.

Scientific Research Applications

Synthesis and Reaction Mechanisms

• Research has been conducted on the synthesis and characterization of various pyrazole derivatives, demonstrating the functionalization reactions of related compounds through experimental and theoretical studies. These studies have focused on the synthesis of N-substituted pyrazole carboxamides and carboxylates, revealing insights into reaction mechanisms and structural determinations via spectroscopic methods (Yıldırım, Kandemirli, & Demir, 2005); (Yıldırım & Kandemirli, 2006).

Herbicidal Activity

• A study on the synthesis and herbicidal activity of new pyrazole-4-carboxamide derivatives found that the herbicidal activity against various weeds and crop safety was primarily influenced by the substituent at the 3-position of the pyrazole ring. The research identified specific compounds with good herbicidal activity and excellent crop safety, suggesting potential agricultural applications (Ohno et al., 2004).

Spectral Characterization and Structural Studies

• Novel pyrazole derivatives have been synthesized and characterized, with studies confirming structures through elemental analysis, FT-IR, NMR, MS, and UV-visible spectra. These studies provide detailed insights into the molecular structure and properties of these compounds, which could inform further research and development in pharmaceutical and material science fields (Kumara et al., 2018).

Mechanism of Action

If the compound has biological activity, the mechanism of action would describe how it interacts with biological systems or processes.